Cas no 289725-63-9 (2-Pyrrolidinecarboxamide, 1-formyl-N-hexyl-, (2S)-)

• Product Name: 2-Pyrrolidinecarboxamide, 1-formyl-N-hexyl-, (2S)-
• CAS No: 289725-63-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 1437501
• Update Time: 2024-08-15

2-Pyrrolidinecarboxamide, 1-formyl-N-hexyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 1-formyl-N-hexyl-, (2S)-

• Inchi： 1S/C12H22N2O2/c1-2-3-4-5-8-13-12(16)11-7-6-9-14(11)10-15/h10-11H,2-9H2,1H3,(H,13,16)/t11-/m0/s1
• InChI Key： SZWGKPMTOMWGLY-NSHDSACASA-N
• SMILES： N1(C=O)CCC[C@H]1C(NCCCCCC)=O

Computed Properties

• Exact Mass: 226.16826

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 443.9±34.0 °C(Predicted)
• PSA: 49.41
• pka: 15.25±0.20(Predicted)